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Compound of Interest

Compound Name: Ferric saccharate

Cat. No.: B1262888 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ferric Saccharate. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
While Ferric Saccharate is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), proper laboratory hygiene and safety practices are essential.[1][2]

The recommended personal protective equipment is detailed below.

PPE Category Item Specification

Hand Protection Chemically resistant gloves
Nitrile or neoprene gloves are

recommended.[3]

Eye Protection Safety glasses or goggles
Chemical goggles or safety

glasses should be worn.[4]

Body Protection Protective clothing

A lab coat or disposable gown

should be worn to prevent skin

contact.[4][5]

Respiratory Protection Respirator

To be used in cases of

inadequate ventilation or when

dust generation is likely.[4]
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling Ferric Saccharate from receipt to

storage.

2.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area.[2]

Conditions: Keep the container tightly closed and protected from light.[2][6] Do not freeze the

substance.[4] Ferric Saccharate should be stored at a controlled room temperature,

typically between 20°C to 25°C (68°F to 77°F).[4]

2.2. Handling and Preparation

Ventilation: Ensure adequate ventilation, especially in confined areas.[4]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Minimize Dust: Take precautions to minimize the generation of dust.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly after

handling the substance.[4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected skin with plenty of

water.[2] Contaminated clothing should be

removed and washed before reuse.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[2] If contact lenses are present, remove them if

it is easy to do so and continue rinsing.[2]

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen.[2]

Ingestion
Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[2]

Spill

Evacuate unnecessary personnel from the area.

[4] For liquid spills, absorb with an inert material.

[4] For solid spills, moisten the material to

prevent dust formation and then sweep it up.[7]

Ensure the cleanup crew is equipped with

proper PPE.[4]

In all cases of significant exposure or if irritation persists, seek immediate medical attention.[2]

Disposal Plan
The disposal of Ferric Saccharate and its containers must be conducted in compliance with all

applicable local, state, and federal regulations.[1]

Waste Characterization: While not classified as hazardous by GHS, it is prudent to consult

your institution's environmental health and safety (EHS) office to determine if it is considered

a hazardous waste in your jurisdiction.

Container Disposal: Empty containers should be disposed of as hazardous or special waste.

[8]

Spill Residue: Any materials used to clean up spills should also be placed in a sealed,

labeled container for proper disposal.[9]
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Quantitative Data Summary
The following table summarizes key quantitative specifications for Ferric Saccharate (Iron

Sucrose).

Parameter Value

pH (1% solution) Approximately 7[6]

pH (injection) 10.5 - 11.1 at 20°C[1]

Specific Gravity (injection) 1.135 - 1.165 at 20°C[1]

Loss on Drying ≤ 5% at 105°C[1]

Lead (Pb) ≤ 5 ppm[1]

Arsenic (As) ≤ 3 ppm[1]

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Ferric Saccharate in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Storage

Emergency Response

Verify substance and check for container integrity

Don appropriate PPE:
- Gloves

- Safety Glasses
- Lab Coat

Ensure proper ventilation in the work area

Weigh/measure Ferric Saccharate
(Minimize dust generation)

Proceed to handling

Perform experimental procedure

Clean work surfaces

Procedure complete

Return substance to a cool, dry,
and dark storage area

Return to storage

Dispose of waste in
accordance with regulations

Remove PPE and wash hands thoroughly

Ensure container is tightly sealed

Spill or Exposure Event

Follow Emergency Procedures:
- Evacuate & Isolate
- Administer First Aid
- Notify Supervisor

Click to download full resolution via product page

Workflow for the safe handling of Ferric Saccharate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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